![molecular formula C17H26N4O5 B1383627 1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate CAS No. 1273567-97-7](/img/structure/B1383627.png)
1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate
Overview
Description
The compound is a complex organic molecule with several functional groups, including a spirocyclic structure, a triazole ring, an oxazine ring, and two carboxylate groups. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The spirocyclic structure, in particular, would likely introduce some interesting conformational aspects .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the carboxylate groups would likely make the compound polar and potentially capable of participating in hydrogen bonding .Scientific Research Applications
Chemical Synthesis and Reactivity
Research has explored various synthetic pathways and reactivities of compounds structurally related to 1'-Tert-butyl 2-ethyl 6,8-dihydrospiro[[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate. For instance, Mironovich, Kostina, and Bozhok (2012) studied the synthesis and reactivity of ethyl 7-amino-3-tert-butyl-4-thioxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, a compound sharing some structural features with the target molecule (Mironovich, Kostina, & Bozhok, 2012). Similarly, Ivanov, Mironovich, Rodinovskaya, and Shestopalov (2018) focused on the synthesis of new 4-oxo-7-(1H-1,2,3-triazol-1-yl)-4,6-dihydropyrazolo[5,1-c][1,2,4]triazines, exploring the stability and reactivity of these compounds (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2018).
Structural and Spectroscopic Analysis
Structural and spectroscopic analyses have been crucial in understanding the properties of compounds related to this compound. Mironovich and Ivanov (2021) studied the crystal structure of similar triazine derivatives, offering insights into molecular bond lengths, angles, and the tendency to form hydrogen bonds (Mironovich & Ivanov, 2021).
Biological Applications
While specific studies on the biological applications of this compound are limited, research on structurally related compounds suggests potential biological activity. For instance, Kulkarni et al. (2016) synthesized derivatives of N-Boc piperazine and evaluated their antibacterial and antifungal activities, indicating the potential of these compounds in pharmaceutical research (Kulkarni et al., 2016).
Future Directions
properties
IUPAC Name |
1-O'-tert-butyl 2-O-ethyl spiro[6,8-dihydro-[1,2,4]triazolo[5,1-c][1,4]oxazine-5,4'-piperidine]-1',2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O5/c1-5-25-14(22)13-18-12-10-24-11-17(21(12)19-13)6-8-20(9-7-17)15(23)26-16(2,3)4/h5-11H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCSRSDLXSGJVJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN2C(=N1)COCC23CCN(CC3)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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